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Compound Focus: 3-Acetamidocoumarin

Cat. No.: S575655

Chemical Profile of 3-Acetamidocoumarin

The following table summarizes the key identifiers and physical properties of 3-Acetamidocoumarin (CAS

No. 779-30-6) that are relevant for experimental planning [1] [2] [3].

Property Value |/ Description

CAS Number 779-30-6

Molecular Formula C11HgNO3

Molecular Weight 203.19 g/mol [1] / 203.20 g/mol [2]

Melting Point 205-207 °C (lit.) [1] [3]

Density 1.31+0.1 g/cm? (Predicted) [1]

Synonyms N-(2-ox0-2H-chromen-3-yl)acetamide; 3-(Acetylamino)coumarin [1] [3]
Appearance Powder to crystal, White to Light yellow to Light orange [1]
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Property Value |/ Description

Reported Biological Plays a role in biology and medicine; has been used in research related to the
Activities treatment of burns, brucellosis-rheumatic diseases, and cancer [3].

Safety and Handling Guidelines

Available safety information suggests that this compound should be handled with standard laboratory

precautions [3].

o Potential Health Effects: May cause eye and skin irritation. The toxicological properties have not
been fully investigated [3].

¢ Recommended Personal Protective Equipment (PPE): Wear appropriate protective gloves,
clothing, and safety goggles. Use adequate ventilation to keep airborne concentrations below
exposure limits [3].

e Storage: Store in a cool, dry place in a closed container [3].

Suggested Solubility Troubleshooting Approaches

Since direct data is unavailable, here are general strategies that researchers can apply to troubleshoot

solubility issues with compounds like 3-Acetamidocoumarin.

Solvent Screening

You can systematically test a range of solvents. A logical workflow for this process can be visualized in the

following diagram:
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Physical and Chemical Modification

¢ pH Adjustment: If the compound has ionizable groups, using buffered solutions at different pH levels
can improve solubility. The predicted pKa of 3-Acetamidocoumarin is 12.73+0.20 [1], which may
inform this strategy.

¢ Sonication and Heating: Briefly sonicating or gently heating the sample in a chosen solvent can
help disrupt the crystal lattice and facilitate dissolution.

e Complexation Agents: Using agents like cyclodextrins can form inclusion complexes that enhance
the aqueous solubility of hydrophobic molecules.
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Analytical Techniques for Verification

¢ Visual Inspection: Check for cloudiness or precipitate after dilution.

e Light Scattering: Use dynamic light scattering (DLS) to detect particulate matter.

e Spectrophotometry: Compare the observed absorbance against a standard curve in a known
solvent to confirm concentration and solubility.

Paths for Further Investigation

To overcome the lack of specific protocols, you may need to:

e Consult Specialized Databases: Search for solubility data in databases like PubChem, SciFinder, or
Reaxys.

¢ Review Analogous Literature: Look for studies on structurally similar coumarin derivatives, as their
solubility challenges and solutions may be applicable.

e Empirical Testing: Conduct small-scale, controlled experiments to map the solubility profile of the
compound in various solvents and under different conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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